Ethyl 2-methyl-3-oxohexanoate
Overview
Description
Ethyl 2-methyl-3-oxohexanoate is a chemical compound with the molecular formula C9H16O3 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of Ethyl 2-methyl-3-oxohexanoate consists of 9 carbon atoms, 16 hydrogen atoms, and 3 oxygen atoms . The InChI code for this compound is 1S/C9H16O3/c1-4-6-8(10)7(3)9(11)12-5-2/h7H,4-6H2,1-3H3 .Physical And Chemical Properties Analysis
Ethyl 2-methyl-3-oxohexanoate is a liquid at room temperature . It has a molecular weight of 172.22 . The density of this compound is approximately 1.0±0.1 g/cm3 . It has a boiling point of 213.2±8.0 °C at 760 mmHg .Scientific Research Applications
. . .
Flavoring Agent
Similar to Ethyl 3-oxohexanoate, Ethyl 2-methyl-3-oxohexanoate might also be used as a flavoring agent . Ethyl 3-oxohexanoate is a volatile flavor ester that is reported to occur in banana fruit . It can undergo bioreduction to form ethyl ®-3-hydroxyhexanoate, another key food flavoring agent .
Research and Development
In the field of research and development, Ethyl 2-methyl-3-oxohexanoate can be used for studying its properties, reactions, and potential applications .
Safety and Hazards
Ethyl 2-methyl-3-oxohexanoate is associated with certain hazards. The safety information includes pictograms GHS07 and the signal word "Warning" . Hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
Ethyl 2-methyl-3-oxohexanoate is a chemical compound that primarily targets aldehydes and ketones . These organic compounds play a crucial role in various biochemical reactions, serving as intermediates in metabolic pathways.
Mode of Action
The compound interacts with its targets through a process known as nucleophilic addition . In this reaction, the nitrogen atom in the compound acts as a nucleophile, attacking the partially positive carbon atom in the carbonyl group of aldehydes and ketones . This interaction results in the formation of an intermediate that can undergo further reactions.
Biochemical Pathways
The interaction of Ethyl 2-methyl-3-oxohexanoate with aldehydes and ketones can lead to the formation of oximes and hydrazones . These compounds are involved in various biochemical pathways, including those related to detoxification and drug metabolism. The formation of these compounds is essentially irreversible, leading to significant downstream effects .
Result of Action
The molecular and cellular effects of Ethyl 2-methyl-3-oxohexanoate’s action are largely dependent on the specific aldehydes and ketones it interacts with. By forming oximes and hydrazones, the compound can alter the activity of these targets, potentially influencing various cellular processes .
Action Environment
The action, efficacy, and stability of Ethyl 2-methyl-3-oxohexanoate can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s reactivity. Additionally, the presence of other compounds, such as acids or bases, can also influence its action .
properties
IUPAC Name |
ethyl 2-methyl-3-oxohexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O3/c1-4-6-8(10)7(3)9(11)12-5-2/h7H,4-6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHDUQUQKEAZVPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)C(C)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90951875 |
Source
|
| Record name | Ethyl 2-methyl-3-oxohexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90951875 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-methyl-3-oxohexanoate | |
CAS RN |
29304-40-3 |
Source
|
| Record name | Ethyl 2-methyl-3-oxohexanoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029304403 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl 2-methyl-3-oxohexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90951875 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 2-methyl-3-oxohexanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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